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Compound of Interest

Compound Name: Disodium azelate

Cat. No.: B166650

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and toxicity profile of disodium
azelate, a salt of the dicarboxylic acid, azelaic acid. The information presented is intended to
support researchers, scientists, and drug development professionals in the evaluation and safe
handling of this compound in a research setting. The data is compiled from a comprehensive
review of available literature, including key findings from the Cosmetic Ingredient Review (CIR)
Expert Panel.

Executive Summary

Disodium azelate is the disodium salt of azelaic acid, a naturally occurring saturated
dicarboxylic acid. It is used in the cosmetics industry as a viscosity-controlling agent. The
safety of disodium azelate is largely inferred from the extensive toxicological data available for
its parent compound, azelaic acid. The Cosmetic Ingredient Review (CIR) Expert Panel has
assessed the safety of dicarboxylic acids and their salts, including disodium azelate, and
concluded them to be safe for use in cosmetic products. This assessment is based on a large
body of evidence from animal and human studies. Overall, disodium azelate is considered to
have a low order of toxicity. It is not genotoxic, carcinogenic, or a reproductive or
developmental toxicant. The primary health effects of concern are slight to mild skin and eye
irritation.

Physicochemical Properties
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Property

Value Reference

Chemical Name

Disodium azelate -

Nonanedioic acid, disodium

Synenyms salt; Sodium azelate ]
CAS Number 17265-13-3 -
Molecular Formula CoH14Na20a4 -
Molecular Weight 232.19 g/mol -

Non-Clinical Safety and Toxicity

The toxicological profile of disodium azelate is primarily based on studies conducted with
azelaic acid. The CIR Expert Panel considers the data from azelaic acid to be applicable to its

salts due to their similar structural and biological properties.

Acute Toxicity

Azelaic acid exhibits a low order of acute toxicity via oral and dermal routes of administration.

Test Route LDso Reference
Acute Oral ]
o Oral > 5000 mg/kg CIR Final Report
Toxicity
Acute Dermal )
Dermal > 2000 mg/kg CIR Final Report

Toxicity

Skin and Eye Irritation

Azelaic acid is considered to be a slight to mild skin and eye irritant.
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Test Species Result Reference

Skin Irritation Rabbit Slight to mild irritant CIR Final Report
o ] Mild to moderate )

Eye Irritation Rabbit CIR Final Report

irritant

Skin Sensitization

Azelaic acid is not considered to be a skin sensitizer.

Test Species

Result

Reference

Skin Sensitization Guinea Pig

Not a sensitizer

CIR Final Report

Repeated Dose Toxicity

Repeated dermal application of azelaic acid has not shown significant systemic toxicity.

Study . Key
. Species Route NOAEL T Reference
Duration Findings
No systemic
500 o CIR Final
26 weeks Rat Dermal toxicity
mg/kg/day Report
observed.
No systemic )
1000 CIR Final
26 weeks Rabbit Dermal toxicity
mg/kg/day Report
observed.
Genotoxicity
Azelaic acid is not genotoxic.
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Test Type System Result Reference
Ames Test S. typhimurium Negative CIR Final Report
Chromosomal Chinese Hamster _ _

) Negative CIR Final Report
Aberration Ovary (CHO) cells
Mouse Lymphoma L5178Y mouse ] )

Negative CIR Final Report
Assay lymphoma cells
Carcinogenicity

Studies have not shown any evidence of carcinogenicity for azelaic acid.

Study Duration Species Route Key Findings Reference
No evidence of )

2 years Rat Oral ) o CIR Final Report
carcinogenicity.
No evidence of )

2 years Mouse Dermal CIR Final Report

carcinogenicity.

Reproductive and Developmental Toxicity

Azelaic acid is not considered a reproductive or developmental toxicant.

Study Type Species Route Key Findings Reference
o No teratogenic )
Teratogenicity Rat Oral CIR Final Report
effects observed.
o ) No teratogenic )
Teratogenicity Rabbit Oral CIR Final Report
effects observed.
) No adverse
Two-generation _
] Rat Oral effects on CIR Final Report
reproduction )
reproduction.
Pharmacokinetics
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A study in healthy human volunteers investigated the pharmacokinetics of disodium azelate
after intravenous administration. The results indicated that it is rapidly cleared from the plasma,
primarily through renal excretion.

Parameter Value

Elimination Half-life Approximately 2 hours
Clearance High

Primary Route of Excretion Renal

Experimental Protocols

The following are generalized experimental protocols for key toxicological studies based on
OECD guidelines, which are representative of the methodologies used in the studies cited in
the CIR report.

Acute Oral Toxicity (as per OECD Guideline 423)
o Test Animals: Healthy, young adult rats of a single sex (typically females) are used.

¢ Housing and Fasting: Animals are caged individually and fasted overnight prior to dosing.

o Dose Administration: The test substance is administered in a single dose by gavage. A
starting dose of 2000 mg/kg body weight is typically used for substances with expected low
toxicity.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

¢ Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

Skin Irritation (as per OECD Guideline 404)

o Test Animals: Healthy, young adult albino rabbits are used.
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o Preparation of Skin: The fur on the dorsal area of the trunk is clipped 24 hours before the
test.

o Application of Test Substance: A 0.5 g or 0.5 mL aliquot of the test substance is applied to a
small area (approx. 6 cm?) of the clipped skin and covered with a gauze patch and semi-
occlusive dressing.

o Exposure Duration: The exposure period is typically 4 hours.

e Observation and Scoring: The skin is examined for erythema and edema at 1, 24, 48, and 72
hours after patch removal. Irritation is scored using a standardized system (e.g., Draize
scale).

Skin Sensitization - Local Lymph Node Assay (LLNA) (as
per OECD Guideline 429)

e Test Animals: Female CBA/J or CBA/Ca mice are used.

o Dose Application: The test substance, in a suitable vehicle, is applied to the dorsum of both
ears for three consecutive days.

¢ 3H-methyl thymidine Injection: On day 5, the mice are injected intravenously with 3H-methyl
thymidine.

e Lymph Node Excision and Cell Proliferation Measurement: Five hours after the injection, the
draining auricular lymph nodes are excised, and a single-cell suspension is prepared. The
incorporation of 3H-methyl thymidine is measured as an indicator of lymphocyte proliferation.

e Calculation of Stimulation Index (SlI): The Sl is calculated as the ratio of thymidine
incorporation in the test group to that in the vehicle control group. A substance is classified
as a sensitizer if the Sl is > 3.

Visualizations
Logical Workflow for Safety Assessment of a Cosmetic
Ingredient
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 To cite this document: BenchChem. [Disodium Azelate: A Comprehensive Safety and Toxicity
Profile for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166650#safety-and-toxicity-profile-of-disodium-
azelate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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